Cas no 1484929-11-4 ({1-(2-methylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-methylphenyl)methylcyclopropyl}methanol
• CAS No: 1484929-11-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6104190
• PubChem ID: 66024987
• Update Time: 2025-06-15

{1-(2-methylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylphenyl)methylcyclopropyl}methanol
• (1-(2-methylbenzyl)cyclopropyl)methanol
• Cyclopropanemethanol, 1-[(2-methylphenyl)methyl]-
• AKOS015367345
• {1-[(2-methylphenyl)methyl]cyclopropyl}methanol
• EN300-1858307
• 1484929-11-4

• Inchi： 1S/C12H16O/c1-10-4-2-3-5-11(10)8-12(9-13)6-7-12/h2-5,13H,6-9H2,1H3
• InChI Key： PHXKWBNDTPCLKJ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2C)(CO)CC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 281.2±9.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on {1-(2-methylphenyl)methylcyclopropyl}methanol

Introduction to {1-(2-methylphenyl)methylcyclopropyl}methanol (CAS No. 1484929-11-4)

{1-(2-methylphenyl)methylcyclopropyl}methanol (CAS No. 1484929-11-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block for advanced materials.

The chemical structure of {1-(2-methylphenyl)methylcyclopropyl}methanol is composed of a cyclopropyl ring attached to a methyl-substituted phenyl group through a methylene bridge, with an additional hydroxymethyl group. This intricate arrangement confers the compound with unique physical and chemical properties, making it an attractive candidate for a wide range of scientific investigations.

Recent studies have highlighted the importance of {1-(2-methylphenyl)methylcyclopropyl}methanol in the context of drug discovery and development. Its ability to modulate specific biological pathways and interact with key cellular targets has been extensively explored. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory diseases.

In addition to its pharmaceutical applications, {1-(2-methylphenyl)methylcyclopropyl}methanol has also shown promise in materials science. The unique structural features of this compound make it an ideal precursor for the synthesis of advanced polymers and functional materials. These materials can be tailored for specific applications, such as drug delivery systems, sensors, and coatings. The versatility of {1-(2-methylphenyl)methylcyclopropyl}methanol in these areas underscores its significance in interdisciplinary research.

The synthesis of {1-(2-methylphenyl)methylcyclopropyl}methanol has been optimized through various methodologies, including transition metal-catalyzed reactions and organocatalytic approaches. These synthetic routes have been refined to achieve high yields and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales. The ability to synthesize this compound reliably is crucial for its widespread adoption in research and commercial applications.

One of the key challenges in working with {1-(2-methylphenyl)methylcyclopropyl}methanol is its potential reactivity under certain conditions. Researchers have identified specific protocols to handle and store this compound safely, minimizing the risk of degradation or unwanted side reactions. These guidelines are essential for maintaining the integrity and effectiveness of the compound in experimental settings.

The biological activity of {1-(2-methylphenyl)methylcyclopropyl}methanol has been evaluated through a series of in vitro and in vivo studies. Preclinical trials have shown that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that {1-(2-methylphenyl)methylcyclopropyl}methanol could serve as a lead compound for the development of novel anti-inflammatory drugs with improved safety profiles.

Beyond its direct biological effects, {1-(2-methylphenyl)methylcyclopropyl}methanol has also been investigated for its potential as a scaffold for drug conjugation strategies. By attaching therapeutic payloads to this molecule, researchers aim to enhance the targeting specificity and efficacy of drug delivery systems. This approach could revolutionize the treatment of various diseases by improving drug bioavailability and reducing off-target effects.

In conclusion, {1-(2-methylphenyl)methylcyclopropyl}methanol (CAS No. 1484929-11-4) represents a valuable asset in the arsenal of modern scientific research. Its unique chemical structure and diverse biological activities make it a promising candidate for further exploration in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.